Cas no 56074-71-6 (Ethanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-)

• Product Name: Ethanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-
• CAS No: 56074-71-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 349905
• PubChem ID: 10679712
• Update Time: 2025-04-19

Ethanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-
• 1-[4-(3-methylbut-2-enoxy)phenyl]ethanone
• AKOS000202718
• SCHEMBL3895936
• 4-(3-Methyl-2-butenoxy)-acetophenone
• 4'-(3-METHYL-2-BUTENYLOXY)BENZALDEHYDE
• DTXSID00443397
• 56074-71-6

• Inchi： 1S/C13H16O2/c1-10(2)8-9-15-13-6-4-12(5-7-13)11(3)14/h4-8H,9H2,1-3H3
• InChI Key： XOZOYJQWZNNARY-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones